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Introduction
N-Nitrosofolic acid is an N-nitroso derivative of folic acid, a critical B vitamin essential for numerous biological processes, including DNA synthesis and

repair.[1] The presence of the N-nitroso group raises concerns due to the classification of many N-nitroso compounds as potential carcinogens. As an

impurity or a potential metabolite, understanding the stability of N-Nitrosofolic acid is paramount for drug development, formulation, and risk assessme

This technical guide provides a comprehensive overview of the theoretical stability of N-Nitrosofolic acid, drawing upon the known stability of its paren

compound, folic acid, and the general chemistry of N-nitroso compounds. Due to a lack of direct published studies on the degradation kinetics of N-

Nitrosofolic acid, this guide will focus on extrapolated potential degradation pathways and established analytical methodologies for its detection and

quantification.

Theoretical Stability Profile and Potential Degradation Pathways
While specific kinetic data for N-Nitrosofolic acid is not readily available in the public domain, its stability can be inferred from the well-documented

degradation of folic acid and the known reactivity of the N-nitroso group. The folic acid molecule is susceptible to degradation by several factors, inclu

heat, light, oxygen, and pH.[2] Thermal degradation of folic acid can lead to the cleavage of the C9-N10 bond, yielding 6-formylpterin and p-aminoben

glutamic acid.[3][4]

The N-nitroso group introduces an additional layer of chemical reactivity. N-nitroso compounds are known to be susceptible to both thermal and photo

degradation. The stability of the N-N bond can be influenced by the molecular structure and the surrounding chemical environment. It is plausible that

degradation of N-Nitrosofolic acid could be initiated at either the folate moiety or the N-nitroso group, or a combination of both, depending on the cond

A proposed degradation pathway for N-Nitrosofolic acid could involve the initial cleavage of the N-nitroso group, leading to the formation of folic acid a

nitrosating species. Alternatively, degradation could be initiated by the cleavage of the folic acid backbone, similar to the degradation of the parent

compound, but potentially accelerated or altered by the presence of the electron-withdrawing N-nitroso group.
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A proposed degradation pathway for N-Nitrosofolic Acid.

Data on Folic Acid Stability (as a Proxy)
To provide a quantitative context for the potential stability of N-Nitrosofolic acid, the following table summarizes stability data for its parent compound,

acid, under various conditions. It is important to note that the presence of the N-nitroso group will likely alter these stability parameters.

Condition Matrix Observation Reference

Thermal Spinach and Green Bean Purees

Folates were stable in the absence of

oxygen, but degraded under an

oxygen partial pressure of 40 kPa.

[3]

Thermal Vegetables

Leaching can be a major mechanism

of folate loss during processing, in

addition to thermal degradation.

[4]

pH Aqueous Solution Folic acid stability is pH-dependent. [2]

Light Aqueous Solution
Folic acid is known to be sensitive to

light.
[2]

Oxygen General
Oxidation is a main mechanism for

folate loss.
[2][3]

Experimental Protocols for N-Nitrosofolic Acid Analysis
Accurate assessment of N-Nitrosofolic acid stability requires robust analytical methods. The primary technique reported for the quantification of N-

Nitrosofolic acid in complex matrices is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[5][6]

Sample Preparation
A generic sample preparation workflow for the analysis of N-Nitrosofolic acid in a solid matrix (e.g., multivitamin supplements) is as follows:

Extraction: The sample is extracted with a suitable solvent system. A commonly used extraction solution is a mixture of 0.1% ammonia solution and

methanol (9:1, v/v).[5][6] An isotopically labeled internal standard, such as N-nitroso folic acid-d4, is typically added to the extraction solution to ens

accuracy and precision.[5][6]

Centrifugation/Filtration: The extract is centrifuged or filtered to remove particulate matter.

Dilution: The cleared extract is diluted as necessary to fall within the calibration range of the analytical method.

LC-MS/MS Analysis
A highly selective and sensitive LC-MS/MS method is crucial for the accurate quantification of N-Nitrosofolic acid.[5][6]

Chromatographic Separation:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with a mobile phase consisting of 0.1% formic acid in deionized water (Mobile Phase A) and methanol (Mobile P

B) is effective for separating N-Nitrosofolic acid from matrix components.[5][6]

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in negative ionization mode is typically employed.[5][6]

Detection: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.[5][6]
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The following table summarizes typical validation parameters for an LC-MS/MS method for N-Nitrosofolic acid.[5][6]

Parameter Typical Value

Linearity (R²) > 0.995

Accuracy (Recovery) 83-110%

Precision (RSD) < 15%

Limit of Detection (LOD) 4 µg/g (with respect to folic acid)

Limit of Quantification (LOQ) 10 µg/g (with respect to folic acid)

digraph "Experimental Workflow for N-Nitrosofolic Acid Analysis" {

graph [rankdir="TB", splines=ortho, nodesep=0.4];

node [shape=box, style=rounded, fontname="Arial", fontsize=10, margin="0.2,0.1", width=1.5, height=0.7];

edge [fontname="Arial", fontsize=9];

// Nodes

start [label="Sample Weighing", shape=ellipse, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"];

extraction [label="Extraction with\nInternal Standard", fillcolor="#FBBC05", style=filled, fontcolor="#202124

centrifugation [label="Centrifugation/\nFiltration", fillcolor="#FBBC05", style=filled, fontcolor="#202124"];

dilution [label="Dilution", fillcolor="#FBBC05", style=filled, fontcolor="#202124"];

lcms [label="LC-MS/MS Analysis", fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"];

quantification [label="Data Processing &\nQuantification", fillcolor="#34A853", style=filled, fontcolor="#FFFF

end [label="Report Results", shape=ellipse, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"];

// Edges

start -> extraction [color="#5F6368"];

extraction -> centrifugation [color="#5F6368"];

centrifugation -> dilution [color="#5F6368"];

dilution -> lcms [color="#5F6368"];

lcms -> quantification [color="#5F6368"];

quantification -> end [color="#5F6368"];

}

A typical workflow for N-Nitrosofolic Acid analysis.

Conclusion
While direct experimental data on the stability of N-Nitrosofolic acid is currently limited, a theoretical understanding of its potential degradation can be

formulated based on the known stability of folic acid and the general reactivity of N-nitroso compounds. This guide provides a framework for research

drug development professionals to approach the stability assessment of N-Nitrosofolic acid. The outlined analytical methodologies offer a robust start

point for developing and validating methods to accurately quantify this compound in various matrices. Further research into the degradation kinetics a

product identification of N-Nitrosofolic acid is warranted to provide a more complete stability profile and to better inform risk assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

compatibility check]
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